Cas no 2917-47-7 (3-Trimethylsilyl-1-propanol)

• Product Name: 3-Trimethylsilyl-1-propanol
• CAS No: 2917-47-7
• MF: C₆H₁₆OSi
• MW: 132.276143074036
• MDL: MFCD00009712
• CID: 275701
• PubChem ID: 24854012
• Update Time: 2025-11-02

3-Trimethylsilyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(trimethylsilyl)-
• 3-(Trimethylsilyl)-1-Propanol
• 3-(TRIMETHYLSILYL)PROPANOL
• 3-Trimethylsilyl-1-p
• 3-Trimethylsilyl-1-propanol
• 3-trimethylsilylpropan-1-ol
• 4,4-dimethyl-4-silapentanol
• 3-(trimethylsilyl)-1-propano
• F87269
• 2917-47-7
• FT-0730459
• 3-hydroxytrimethylsilane
• InChI=1/C6H16OSi/c1-8(2,3)6-4-5-7/h7H,4-6H2,1-3H
• YNUUCDHAZGAVEZ-UHFFFAOYSA-N
• SB84202
• s20075
• 1-Propanol, 3-(trimethylsilyl)-
• DTXSID5062710
• SCHEMBL402873
• NS00128644
• AKOS015916454
• 3-(trimethylsilyl)propan-1-ol
• NSC-96794
• NSC96794
• NSC 96794
• 3-trimethylsilylpropanol
• MFCD00009712
• Trimethyl-3-hydroxypropylsilane
• 3-(Trimethylsilyl)-1-propanol, 97%
• 3-(TRIMETHYLSILYL)-1-PROPANOL?
• UNII-6X3S2Y526B
• 6X3S2Y526B
• A852346
• J-017419
• AS-80812
• PROPANOL-TRIMETHYL SILANE
• DTXCID5037947
• DA-24837

• MDL： MFCD00009712
• Inchi： 1S/C6H16OSi/c1-8(2,3)6-4-5-7/h7H,4-6H2,1-3H3
• InChI Key： YNUUCDHAZGAVEZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCCO

Computed Properties

• Exact Mass: 132.09700
• Monoisotopic Mass: 132.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.832 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 111-112 °C/96 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.428(lit.)
• PSA: 20.23000
• LogP: 1.70700
• Solubility: Not determined

3-Trimethylsilyl-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：No
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on 3-Trimethylsilyl-1-propanol

3-Trimethylsilyl-1-propanol (CAS No. 2917-47-7): Properties, Applications, and Market Insights

3-Trimethylsilyl-1-propanol (CAS No. 2917-47-7) is a versatile organosilicon compound widely used in organic synthesis, surface modification, and specialty chemical applications. This silyl alcohol derivative features a unique combination of silicon-based functionality and hydroxyl reactivity, making it valuable for creating silyl-protected intermediates in pharmaceutical and material science research.

The molecular structure of 3-trimethylsilyl-1-propanol consists of a propyl alcohol backbone with a trimethylsilyl (TMS) group attached to the terminal carbon. This configuration provides both hydrophobic properties from the silicon moiety and reactive hydroxyl functionality, enabling diverse chemical transformations. Recent studies highlight its growing importance in green chemistry applications, particularly as a safer alternative to more hazardous silicon reagents.

In pharmaceutical research, CAS 2917-47-7 serves as a key building block for prodrug synthesis and drug delivery systems. The TMS group offers excellent protecting group characteristics that can be selectively removed under mild conditions. Researchers are particularly interested in its potential for creating bioconjugates and targeted therapeutics, addressing current demands for personalized medicine approaches.

Material scientists utilize 3-trimethylsilyl-propanol for surface modification applications, where its dual functionality enables covalent bonding to both inorganic substrates and organic polymers. This property makes it invaluable for developing hybrid materials with tailored surface characteristics, particularly in nanotechnology applications and composite material engineering.

The global market for silicon-containing alcohols like 2917-47-7 has shown steady growth, driven by increasing demand from the electronics industry for advanced materials and from pharmaceutical companies seeking novel synthetic intermediates. Market analysts project particular growth in Asia-Pacific regions, where expanding semiconductor manufacturing and pharmaceutical production capabilities are creating new opportunities.

Recent innovations have explored the use of 3-trimethylsilyl-1-propanol in energy storage systems, particularly as a component in advanced battery electrolytes. Its ability to modify electrode surfaces and improve interface stability addresses current challenges in lithium-ion battery technology, making it relevant to the booming electric vehicle market.

Quality specifications for CAS 2917-47-7 typically require high purity levels (>98%), with particular attention to moisture content due to the compound's sensitivity to hydrolysis. Advanced analytical techniques including GC-MS and NMR spectroscopy are employed for quality verification, ensuring consistency for critical applications in research and industrial processes.

Environmental and safety considerations for 3-TMS-propanol are relatively favorable compared to many silicon reagents. While proper handling procedures are necessary, its lower volatility and reduced toxicity profile make it attractive for sustainable chemistry initiatives. This aligns with growing industry emphasis on green chemistry principles and eco-friendly synthetic routes.

Future research directions for 3-trimethylsilyl-1-propanol include exploring its potential in biomedical coatings and tissue engineering scaffolds, where its surface-modifying properties could enhance biocompatibility. Additionally, its role in catalysis and asymmetric synthesis continues to be an active area of investigation within academic and industrial laboratories.

For researchers and manufacturers working with 2917-47-7, proper storage conditions (typically under inert atmosphere at cool temperatures) and handling protocols are essential to maintain product integrity. The compound's stability and versatile reactivity ensure its continued importance across multiple scientific disciplines and industrial applications.